N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H17NO6/c1-23-14-8-7-12(10-16(14)25-3)20-18(21)13-9-11-5-4-6-15(24-2)17(11)26-19(13)22/h4-10H,1-3H3,(H,20,21)
• InChI Key: AQYLUAKMKDIJGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O)OC
• Molecular Formula: C19H17NO6
• Molecular Weight: 355.3 g/mol

Description

The compound is a derivative of 3,4-dimethoxyphenethylamine, which is a chemical compound of the phenethylamine class. It is an analogue of the major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 3,4-dimethoxyphenethylamine have been synthesized through multi-step sequences starting from vanillin. Another compound, α-Benzoylamino-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide, was prepared from homoveratrylamine and 2-benzamidoethanoic acid.

Scientific Research Applications

Synthesis and Characterization

• Research has explored the synthesis and characterization of compounds structurally related to N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide. For example, the isolation of intermediates in the synthesis of new tricyclic products from reactions involving N-alkyl-2-imino-2H-chromene-3-carboxamides highlights the compound's relevance in developing novel synthetic pathways (Fattahi et al., 2018). These processes underscore the compound's utility in generating new chemical entities with potential biological activities.

Pharmacological Applications

• Although direct pharmacological applications of "N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide" were not found in the available literature, structurally similar compounds have been investigated for their biological activities. The study of chromene compounds for their antimicrobial properties suggests that analogs of the compound could be explored for their efficacy against microbial infections (Azab et al., 2017).

Molecular Structure Analysis

• Investigations into the molecular structure of chromene derivatives, including crystallographic studies, offer a foundation for understanding the compound's chemical behavior and potential interactions. For instance, research on the crystal structures of chromene carboxamides provides insights into their molecular conformation and supramolecular structures, which are crucial for drug design and development (Gomes et al., 2015).

Anticholinesterase Activity

• Some chromene derivatives have been synthesized and tested for their anticholinesterase activity, indicating potential therapeutic applications in treating diseases related to cholinergic dysfunction, such as Alzheimer's disease (Ghanei-Nasab et al., 2016). This suggests that "N-(3,4-dimethoxyphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide" could be explored for similar pharmacological properties.